Cas no 154323-46-3 (Almotriptan Hydrochloride)

• Product Name: Almotriptan Hydrochloride
• CAS No: 154323-46-3
• MF: C₁₇H₂₆ClN₃O₂S
• MW: 371.925241947174
• CID: 1060041
• PubChem ID: 19417476
• Update Time: 2025-10-28

Almotriptan Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Almotriptan Hydrochloride
• N,N-dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]ethanamine,hydrochloride
• N,N-DiMethyl-5-[(1-pyrrolidinylsulfonyl)Methyl]-1H-indole-3-ethanaMine Hydrochloride
• N,N-DiMethyl-2-(5-((pyrrolidin-1-ylsulfonyl)Methyl)-1Hindol-3-yl)ethanaMine hydrochloride
• 1-[[[3-[2-(DiMethylaMino)ethyl]-1H-indol-5-yl]Methyl]sulfonyl]pyrrolidine Monohydrochloride
• N,N-dimethyl-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]ethanamine;hydrochloride
• 154323-46-3
• J-009090
• CS-0447354
• N,N-dimethyl-2-(5-((pyrrolidin-1-ylsulfonyl)methyl)-1H-indol-3-yl)ethan-1-amine hydrochloride
• 1-[[3-(2-dimethylaminoethyl)-5-indolyl]methanesulphonyl]pyrrolidine Malate
• DTXSID40598658
• N,N-Dimethyl-2-{5-[(pyrrolidine-1-sulfonyl)methyl]-1H-indol-3-yl}ethan-1-amine--hydrogen chloride (1/1)
• SCHEMBL2166
• Almotriptan (hydrochloride)
• HY-W335976
• LAS-31416-d6 Hydrochloride

• Inchi： 1S/C17H25N3O2S.ClH/c1-19(2)10-7-15-12-18-17-6-5-14(11-16(15)17)13-23(21,22)20-8-3-4-9-20;/h5-6,11-12,18H,3-4,7-10,13H2,1-2H3;1H
• InChI Key： FUORSACTMVYHCT-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC2=C(C(=CN2)CCN(C)C)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 371.14300
• Monoisotopic Mass: 371.1434259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 64.79000
• LogP: 4.01830

Additional information on Almotriptan Hydrochloride

Almotriptan Hydrochloride: A Comprehensive Overview

Almotriptan Hydrochloride, also known by its CAS number 154323-46-3, is a potent and selective serotonin (5-HT_1B/1D) receptor agonist that has gained significant attention in the field of neurology and pharmacology. This compound is primarily used in the acute treatment of migraine attacks, particularly in adults who experience moderate to severe symptoms. The drug's mechanism of action involves the constriction of cranial blood vessels and the inhibition of pro-inflammatory neuropeptides, which are key contributors to migraine-associated pain and inflammation.

The development of Almotriptan Hydrochloride was driven by the need for more effective and well-tolerated treatments for migraines. Unlike earlier generations of triptans, which often came with a higher risk of adverse effects, Almotriptan Hydrochloride offers a favorable safety profile while maintaining robust efficacy. Recent studies have highlighted its ability to provide rapid relief within 60 minutes of administration, making it a preferred choice for patients seeking immediate symptom alleviation.

One of the most notable advancements in the research surrounding Almotriptan Hydrochloride is its potential for personalized medicine. By leveraging genetic biomarkers, researchers are exploring how individual variations in serotonin receptor expression and function could influence the drug's efficacy and tolerability. This approach not only enhances treatment outcomes but also minimizes the risk of adverse effects, such as nausea, dizziness, or chest tightness, which are commonly associated with triptans.

In terms of pharmacokinetics, Almotriptan Hydrochloride exhibits a rapid absorption profile following oral administration, with peak plasma concentrations achieved within 1-2 hours. Its bioavailability is relatively high, and it undergoes extensive metabolism via the cytochrome P450 system, primarily through CYP3A4. This metabolic pathway ensures that the drug is efficiently cleared from the body, contributing to its favorable safety profile.

The clinical efficacy of Almotriptan Hydrochloride has been extensively studied in randomized controlled trials involving thousands of patients. These studies have consistently demonstrated its superior effectiveness compared to placebo in reducing migraine-related symptoms such as photophobia, phonophobia, and pulsatile headache pain. Moreover, recent meta-analyses have underscored its ability to prevent recurrence of migraines when administered during early stages of an attack.

Beyond its therapeutic applications, ongoing research is exploring the potential of Almotriptan Hydrochloride in other neurological conditions characterized by dysregulation of serotonin pathways. For instance, preclinical studies suggest that it may hold promise in treating conditions such as cluster headaches or tension-type headaches. However, further clinical trials are needed to validate these findings and establish appropriate dosing regimens.

In conclusion, Almotriptan Hydrochloride, with its CAS number 154323-46-3, represents a significant advancement in migraine therapy. Its unique combination of rapid onset, high efficacy, and favorable safety profile makes it a cornerstone in the management of acute migraine attacks. As research continues to uncover new insights into its mechanisms and potential applications, this compound is poised to play an even greater role in addressing unmet needs in neurology.